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Technical Support Center: Florbetapir PET
Imaging
Welcome to the Technical Support Center for Florbetapir PET Imaging. This resource is

designed for researchers, scientists, and drug development professionals to provide

troubleshooting guidance and answer frequently asked questions regarding common artifacts

and procedural pitfalls.

Frequently Asked Questions (FAQs)
Q1: What is the most common artifact in Florbetapir PET brain imaging and how can it be

prevented?

A1: Patient motion is the most frequently encountered artifact in PET brain imaging.[1][2] It can

lead to significant image blurring, misregistration between PET and CT data, and errors in

scatter and attenuation correction, ultimately reducing the accuracy of the scan.[1][2]

Prevention Strategies:

Patient Comfort: Ensure the patient is as comfortable as possible on the scanner bed.

Head Restraints: Utilize flexible head restraints or tape to minimize involuntary movement.[3]

[4]
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Clear Communication: Explain the importance of remaining still to the patient and/or their

caregiver.[5]

Dynamic Acquisition: Acquiring data in shorter, dynamic frames instead of one long static

acquisition can help mitigate the effects of motion.[1]

Q2: How do metal implants affect Florbetapir PET imaging?

A2: Metal implants, such as dental fillings or surgical clips, within the field of view can cause

significant artifacts on the CT scan used for attenuation correction.[1][6] This can lead to an

overestimation or underestimation of tracer uptake in the PET image, potentially leading to

misinterpretation.[6]

Avoidance and Correction:

Patient Screening: Thoroughly screen patients for any metal in the head region and remove

any removable items like hair clips or dentures.[2][5]

Metal Artifact Reduction (MAR) Software: If available, use CT reconstruction algorithms

designed to reduce metal artifacts.[7][8] These algorithms can help to provide a more

accurate attenuation map for the PET data.[8]

Q3: What are the potential pitfalls related to tracer injection and uptake?

A3: Errors in the administration of Florbetapir F 18 can lead to suboptimal image quality.

Dose Infiltration: If the tracer is not properly injected into the vein and instead infiltrates the

surrounding tissue, it can result in poor image resolution.[1]

Adherence to Catheter: Portions of the Florbetapir dose may adhere to longer intravenous

catheters. It is recommended to use a short catheter (approximately 1.5 inches or less).[3][9]

Incorrect Uptake Time: Imaging outside the recommended time window of 30 to 50 minutes

post-injection can lead to poor image contrast and quality.[1][3]

Q4: Can brain atrophy affect the interpretation of a Florbetapir PET scan?
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A4: Yes, cerebral cortex atrophy can make it more challenging to distinguish between gray and

white matter.[1][10] This can potentially lead to a false-positive interpretation due to an

overestimation of radiotracer uptake from the white matter being projected onto the thinned

cortex.[11] Co-registration with an anatomical imaging modality like MRI or a diagnostic CT can

help to clarify the gray matter anatomy.[1][10]

Q5: What are some common image processing and reconstruction artifacts?

A5: Inadequate image processing can degrade the quality of the final images.

Inadequate Smoothing: Insufficient smoothing of the reconstructed images can result in a

noisy appearance and poor resolution.[1]

Incorrect Attenuation Correction: As mentioned with metal artifacts, errors in the CT-based

attenuation map will propagate to the PET image, causing inaccuracies in tracer uptake

values.[12] This can also be caused by patient motion between the CT and PET acquisitions.

[12]

Scatter Correction Errors: Improper estimation of scattered photons can also degrade image

quality and quantitative accuracy.[13]

Troubleshooting Guides
Issue: Image appears blurry and lacks clear definition of
brain structures.
Possible Cause: Patient motion during the scan.[1][2]

Troubleshooting Steps:

Review Raw Data: Examine the dynamic frames (if acquired) to identify the point at which

motion occurred.

Motion Correction Software: If available, apply motion correction algorithms to the data.[14]

Re-acquisition: In severe cases, it may be necessary to repeat the acquisition.
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Future Prevention: Emphasize patient comfort and the use of head restraints for subsequent

scans.[3][4]

Issue: There are areas of artificially high or low tracer
uptake, particularly near the skull or sinuses.
Possible Cause: Metal artifact from dental implants or other metallic objects.[1][6]

Troubleshooting Steps:

Review CT Scan: Carefully inspect the corresponding CT images for the presence of metal

and associated streak artifacts.

Utilize MAR: If not already done, reprocess the CT data using a Metal Artifact Reduction

(MAR) algorithm and then re-reconstruct the PET data with the corrected attenuation map.[7]

[8]

Qualitative Assessment: Be aware of the location of the metal artifact when interpreting the

PET image and consider the possibility of artifactual uptake values in the affected regions.

Experimental Protocols
Florbetapir F 18 Administration and Image Acquisition
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Parameter Recommended Protocol

Recommended Dose

370 MBq (10 mCi) administered as a single

intravenous bolus in a total volume of 10 mL or

less.[3][9]

Administration

Inject through a short intravenous catheter

(approx. 1.5 inches or less) followed by a saline

flush (5-15 mL of 0.9% sterile sodium chloride).

[3][4]

Uptake Time 30 to 50 minutes post-injection.[1][3][9]

Scan Duration 10 minutes.[1][3][9]

Patient Positioning

Supine with the head centered in the field of

view, including the cerebellum. Flexible head

restraints are recommended.[3][4]

Image Reconstruction

Should include attenuation correction.

Transaxial pixel sizes should be between 2 and

3 mm.[3][4][9]

Visualizations
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Patient Preparation

Tracer Administration

Image Acquisition

Image Processing & Review

Screen for Metal Implants & Claustrophobia

Ensure Patient Comfort

Explain Procedure & Importance of Stillness

Assay 370 MBq (10 mCi) Dose

Use Short IV Catheter (<= 1.5 in)

Administer IV Bolus

Saline Flush (5-15 mL)

30-50 min Uptake Period

Position Patient & Secure Head

Acquire 10 min PET Scan

Reconstruct with Attenuation & Scatter Correction

Quality Control for Artifacts

Visual & Quantitative Interpretation

Click to download full resolution via product page

Caption: Standardized workflow for Florbetapir PET imaging to minimize artifacts.
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Image Quality Issue Identified

Is the image blurry?

Are there focal hot/cold spots?

No

Likely Patient Motion

Yes

Likely Metal Artifact

Yes

Consider other causes (e.g., infiltration, scanner issue)

No

Review dynamic frames for movement

Review CT for metal/streaking Apply motion correction software

Consider re-scan if severeRe-reconstruct with MAR if available

Note artifact location for interpretation

Click to download full resolution via product page

Caption: Troubleshooting decision tree for common Florbetapir PET imaging artifacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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